2,5-Dimethoxybenzene-1,3-diol

• IUPAC Name: 2,5-dimethoxybenzene-1,3-diol
• InChI: InChI=1S/C8H10O4/c1-11-5-3-6(9)8(12-2)7(10)4-5/h3-4,9-10H,1-2H3
• InChI Key: VQMRYJZWLGXFLR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C(=C1)O)OC)O
• Molecular Formula: C8H10O4
• DSSTOX Substance ID: DTXSID20400285
• Molecular Weight: 170.16 g/mol
• CAS RN: 20032-42-2

Description

“2,5-Dimethoxybenzene-1,3-diol” is an organic compound in which two hydroxyl groups are substituted onto a benzene ring. The molecular formula is C8H10O2 and the molecular weight is 138.1638.

Molecular Structure Analysis

The molecular structure of “2,5-Dimethoxybenzene-1,3-diol” consists of a benzene ring with two methoxy groups (−OCH3) and one hydroxyl group (−OH) attached. The exact 3D structure may require computational chemistry methods for accurate determination.

Physical And Chemical Properties Analysis

The physical and chemical properties of “2,5-Dimethoxybenzene-1,3-diol” are not fully detailed in the searched resources. The molecular weight is 138.1638.

Scientific Research Applications

1. Redox Shuttle Additive in Lithium-Ion Batteries

2,5-Dimethoxybenzene-1,3-diol derivatives have been researched as redox shuttle additives for overcharge protection in lithium-ion batteries. Such derivatives, including 3,5-di-tert-butyl-1,2-dimethoxybenzene (DBDB), enhance the practical use in lithium-ion batteries due to their solubility in carbonate-based electrolytes and contribute to the electrochemical stability of the batteries. Studies have investigated their structure and stability, highlighting the importance of the conformations of alkoxy bonds in dictating the stability of a redox shuttle (Zhang et al., 2010).

2. Electrosynthesis and Characterization

1,3-Dimethoxybenzene, a close derivative, has been synthesized electrochemically from its monomer in acetonitrile solutions. This process results in a polymer with retained methoxy groups, which has been characterized using spectroscopic methods. The electrical conductivity and structural properties of such synthesized polymers have significant implications in various fields of material science (Martínez et al., 1998).

3. Spectroelectrochemical Studies

The redox chemistry of 2,5-di-tert-butyl-1,4-dimethoxybenzene, another derivative, has been investigated through spectroelectrochemical methods. This research is crucial for understanding the stability of these molecules and their applications in overcharge and overdischarge protection in lithium-ion batteries (Moshurchak et al., 2005).

4. Molecular Structure Analysis

The molecular structure and conformational properties of 1,3-dimethoxybenzene have been studied using gas-phase electron diffraction and quantum chemical calculations. This research provides insights into the geometric parameters and stability of various conformers, which are crucial for the application in materials and chemical synthesis (Dorofeeva et al., 2010).

5. Antioxidant Activities of Phenol Derivatives

Studies have also focused on synthesizing phenol derivatives from dimethoxyphenyl compounds and investigating their antioxidant activities. This research is significant for pharmaceutical and biochemical applications, where such derivatives exhibit potential as inhibitors for various enzymes (Artunç et al., 2020).

6. Fluorescence and Waveguide Properties

2,5-Dimethoxybenzene-1,4-dicarboxaldehyde has been identified as an efficient emitter for organic crystals, demonstrating high fluorescence and waveguide properties. This research is pivotal in the development of optoelectronic materials and devices (Hayashi et al., 2019).

Future Directions

The future directions for “2,5-Dimethoxybenzene-1,3-diol” are not explicitly mentioned in the searched resources.